Cas no 2228153-63-5 (tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228153-63-5
• MF: C₁₅H₁₆F₃N₃O₂
• MW: 327.301653862
• CID: 6220974
• PubChem ID: 165523878
• Update Time: 2025-05-23

tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate
• EN300-1900394
• 2228153-63-5
• tert-butyl N-[2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenyl]carbamate

• Inchi： 1S/C15H16F3N3O2/c1-14(2,3)23-13(22)21-11-6-9(15(16,17)18)4-5-10(11)12-7-19-8-20-12/h4-8H,1-3H3,(H,19,20)(H,21,22)
• InChI Key： QNSMIVMECYXION-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=CN=CN2)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 327.11946125g/mol
• Monoisotopic Mass: 327.11946125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate

Introduction to tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228153-63-5)

tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228153-63-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a tert-butyl carbamate group, an imidazole ring, and a trifluoromethyl-substituted phenyl moiety, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The tert-butyl group in the compound provides enhanced stability and solubility, which are crucial for its use in drug development. The imidazole ring, a common functional group in many biologically active molecules, contributes to the compound's ability to interact with specific protein targets. The trifluoromethyl substitution on the phenyl ring adds further complexity and enhances the compound's pharmacological properties, such as increased lipophilicity and metabolic stability.

Recent studies have highlighted the potential of tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). In cancer research, the compound has demonstrated selective cytotoxicity against various cancer cell lines, particularly those overexpressing specific receptors or enzymes.

The structural diversity of tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate also makes it an attractive scaffold for drug design and optimization. Chemists can modify the tert-butyl, imidazole, and trifluoromethyl groups to fine-tune the compound's pharmacological profile. For example, substituting the tert-butyl group with other alkyl or aryl groups can alter the compound's solubility and bioavailability. Similarly, modifications to the imidazole ring can enhance its binding affinity to specific protein targets.

In addition to its therapeutic potential, tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate has been studied for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it useful for elucidating molecular mechanisms and validating drug targets. This application is particularly important in early-stage drug discovery, where identifying and characterizing novel targets is crucial.

The synthesis of tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate involves several well-established chemical reactions. One common approach involves the reaction of 2-amino-5-trifluoromethylbenzoic acid with tert-butyl chloroformate to form the tert-butyl carbamate intermediate. This intermediate is then reacted with 4-chloroimidazole under appropriate conditions to yield the final product. The synthesis process can be optimized to improve yield and purity, making it suitable for large-scale production.

From a safety perspective, tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate is generally considered safe for laboratory use when proper handling procedures are followed. However, as with any chemical compound, it is important to adhere to standard safety guidelines and use appropriate personal protective equipment (PPE). Additionally, environmental considerations should be taken into account during its synthesis and disposal.

In conclusion, tert-butyl N-2-(1H-imidazol-4-yl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2228153-63-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.